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Compound of Interest

Compound Name: Ethyl 4-Chloro-3-iodobenzoate

CAS No.: 1208074-81-0

Cat. No.: B599309

Get Quote

Executive Summary & Chemical Profile
Ethyl 4-Chloro-3-iodobenzoate is a mixed-halogenated aromatic ester commonly used as an

intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura).[1] Its disposal requires strict

adherence to halogenated waste protocols.[1] Improper disposal (e.g., mixing with non-

halogenated streams or drain disposal) poses severe regulatory risks (RCRA violations) and

environmental hazards due to the persistence of the carbon-halogen bonds.[1]

Chemical Identity & Hazard Data[2][3][4][5][6]
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Parameter Specification

Chemical Name Ethyl 4-Chloro-3-iodobenzoate

CAS Number
1157948-35-0 (Verify against specific vendor

COA)

Molecular Formula C₉H₈ClIO₂

Hazard Class Irritant (Skin/Eye/Resp); Aquatic Toxicity

GHS Codes H315, H319, H335, H411

Waste Category
Halogenated Organic (High BTU Incineration

Required)

Pre-Disposal Risk Assessment
Before handling waste, you must understand the why behind the protocol. This ensures

compliance and safety.[1]

Halogen Content: The presence of both Chlorine (Cl) and Iodine (I) classifies this as

Halogenated Waste.[1][2] Waste vendors typically use rotary kiln incineration for these

compounds to prevent the formation of dioxins or incomplete combustion products.[1]

Chemical Stability: As an ester, this compound is susceptible to hydrolysis in strong acid or

base.[1] Do not attempt to neutralize or chemically destroy this material in-house using

standard acid/base baths, as this may generate toxic iodinated byproducts or free iodine gas

(

).[1]

Segregation: Segregation is the single most critical logistical step.[1] Mixing this compound

with non-halogenated solvents (e.g., Acetone, Ethanol waste) will contaminate the entire

container, forcing the vendor to treat the whole volume as halogenated, significantly

increasing disposal costs.[1]

Waste Stream Segregation Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following decision tree illustrates the required workflow for segregating this specific

compound.

CRITICAL RULE

Waste Material:
Ethyl 4-Chloro-3-iodobenzoate

Physical State?

Pure Solid / Powder Dissolved in Solvent

Stream A: Solid Halogenated
(Double-bagged)

 Do not dissolve

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream B: Liquid Halogenated

 Yes

Stream B: Liquid Halogenated
(Contaminant Rule Applies)

 No (Acetone/EtOAc)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Ethyl 4-Chloro-3-iodobenzoate waste. Note that even

if dissolved in a non-halogenated solvent, the presence of the solute reclassifies the entire

mixture as Halogenated Waste.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired chemicals, synthesis residues, or contaminated weighing boats.[1]
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PPE Selection: Wear Nitrile gloves (double-gloving recommended for iodinated compounds),

safety goggles, and a lab coat.[1] Work inside a fume hood to avoid inhaling dust.[1]

Primary Containment: Transfer the solid material into a clear, sealable polyethylene bag (Zip-

lock style) or a screw-top glass jar.

Expert Tip: If using a bag, double-bag it.[1] Iodinated organic solids can sometimes

sublime or degrade, discoloring outer containers.[1]

Labeling: Apply a hazardous waste label immediately.[1]

Constituents: "Ethyl 4-Chloro-3-iodobenzoate"[1]

Hazard Checkbox: Toxic, Irritant.[1]

Tag: "Halogenated Organic Solid."[1]

Secondary Containment: Place the sealed bag/jar into the laboratory's dedicated Solid

Hazardous Waste Drum (usually a wide-mouth HDPE drum with a lever-lock ring).[1]

Protocol B: Liquid Waste (Reaction Mixtures/Rinses)
Applicability: Mother liquors, extraction layers, or rotary evaporator traps containing the

compound.[1]

Container Selection: Use a dedicated Halogenated Solvent Waste carboy (typically HDPE or

safety-coated glass).[1]

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid

waste) or strong bases.[1]

Transfer: Pour the solution into the carboy using a funnel to prevent splashing.

Logging: Log the addition on the carboy’s inventory sheet.

Crucial: You must list "Ethyl 4-Chloro-3-iodobenzoate" specifically.[1][3] Do not just write

"Organic Waste." The disposal facility needs to know about the Iodine content for their

incinerator scrubbers.[1]
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Closure: Cap the carboy tightly immediately after use. Do not leave funnels in the neck.[1]

Emergency Spill Response
Scenario: A 5g vial of solid Ethyl 4-Chloro-3-iodobenzoate shatters on the floor.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.[1]

PPE: Don Silver Shield/4H gloves (if available) or double Nitrile gloves, N95 dust mask (or

half-face respirator if dust is visible), and goggles.[1]

Containment:

Dry Spill: Do not sweep vigorously (creates dust).[1] Cover the spill with a damp paper

towel to suppress dust, then scoop the material and broken glass into a plastic dustpan.[1]

Wet Spill: Cover with an inert absorbent (Vermiculite or dedicated organic spill pads).[1]

Do not use bleach (risk of reaction with iodine).[1]

Disposal: Place all cleanup materials (towels, gloves, scoop contents) into a heavy-duty

plastic bag. Seal and label as "Hazardous Waste - Debris contaminated with Halogenated

Organics."[1]

Decontamination: Wash the surface with a soapy water solution.[1]

Regulatory & Compliance Context
EPA RCRA Status: While this specific compound may not have a dedicated "P" or "U" list

code, it is regulated under the "Mixture Rule" and "Derived-From Rule" if mixed with listed

solvents.[1] As a pure substance, it is handled as a characteristic hazardous waste due to

toxicity and halogen content.[1]

Disposal Method: The only acceptable final disposal method is High-Temperature

Incineration at a permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

Drain Disposal:Strictly Prohibited. Halogenated aromatics are toxic to aquatic life and can

disrupt municipal water treatment bacteria.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b599309?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

